Cas no 62633-21-0 (1(3H)-Isobenzofuranone, 3-[4-(diethylamino)-2-methylphenyl]-)

• Product name: 1(3H)-Isobenzofuranone, 3-[4-(diethylamino)-2-methylphenyl]-
• CAS No: 62633-21-0
• MF: C₁₉H₂₁NO₂
• MW: 295.37554
• CID: 437221
• PubChem ID: 71384378

1(3H)-Isobenzofuranone, 3-[4-(diethylamino)-2-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-[4-(diethylamino)-2-methylphenyl]-
• 3-[4-(diethylamino)-2-methylphenyl]-3H-2-benzofuran-1-one
• 62633-21-0
• DTXSID20806642
• 3-[4-(Diethylamino)-2-methylphenyl]-2-benzofuran-1(3H)-one

• Inchi： InChI=1S/C19H21NO2/c1-4-20(5-2)14-10-11-15(13(3)12-14)18-16-8-6-7-9-17(16)19(21)22-18/h6-12,18H,4-5H2,1-3H3
• InChI Key： JREMKMGZTFGVSM-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC(=C(C=C1)C2C3=CC=CC=C3C(=O)O2)C

Computed Properties

• Exact Mass: 295.15733
• Monoisotopic Mass: 295.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 29.54